Cas no 1803179-52-3 ((1-Phenyl-1,3-benzodiazol-5-yl)boronic acid)

• Product Name: (1-Phenyl-1,3-benzodiazol-5-yl)boronic acid
• CAS No: 1803179-52-3
• MF: C₁₃H₁₁BN₂O₂
• MW: 238.049642801285
• CID: 4615315
• PubChem ID: 75486058
• Update Time: 2024-11-06

(1-Phenyl-1,3-benzodiazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-Phenyl-1,3-benzodiazol-5-yl)boronic acid
• (1-phenylbenzimidazol-5-yl)boronic acid
• 1-phenyl-1,3-benzodiazol-5-ylboronic acid
• CS-0178516
• E85010
• (1-Phenyl-1H-benzo[d]imidazol-5-yl)boronic acid
• (1-Phenyl-1,3-benzodiazol-5-yl)boronicacid
• BS-31347
• 1803179-52-3

• Inchi： 1S/C13H11BN2O2/c17-14(18)10-6-7-13-12(8-10)15-9-16(13)11-4-2-1-3-5-11/h1-9,17-18H
• InChI Key： SNTPKDXAJMSHAK-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=1)N=CN2C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 238.0913578g/mol
• Monoisotopic Mass: 238.0913578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3